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Compound of Interest

Compound Name: 7-Chlorotryptophan

Cat. No.: B086515 Get Quote

Essential Safety and Handling Guide for 7-
Chlorotryptophan
Disclaimer: A specific Safety Data Sheet (SDS) for 7-Chlorotryptophan is not readily

available. The following guidance is based on the safety profiles of the closely related

compound L-Tryptophan and general best practices for handling chemical substances in a

laboratory setting. Researchers should always perform a risk assessment prior to handling any

new compound.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling 7-Chlorotryptophan. It offers procedural, step-by-

step guidance to ensure safe operational use and disposal.

Immediate Safety and Logistical Information
Proper handling of 7-Chlorotryptophan is crucial to minimize risk and ensure a safe laboratory

environment. Although not classified as a hazardous substance, prudent laboratory practices

should always be observed.

Personal Protective Equipment (PPE):

The following PPE is recommended to prevent skin and eye contact and to avoid inhalation of

dust particles.
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Eye Protection: Wear chemical safety goggles or glasses with side shields that are compliant

with government standards such as NIOSH (US) or EN 166 (EU).

Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are recommended.

Inspect gloves for any signs of degradation before use.

Body Protection: A standard laboratory coat should be worn. For larger quantities or when

there is a significant risk of spillage, consider additional protective clothing.

Respiratory Protection: In situations where dust may be generated and ventilation is

inadequate, a NIOSH-approved respirator for dusts should be used.

Quantitative Data Summary
The following table summarizes key quantitative data for the related compound L-Tryptophan.

This information is provided as a general reference.

Property Value Source(s)

Physical State Crystalline solid [1]

Appearance White to off-white powder [1]

Melting Point/Range
280 - 285 °C / 536 - 545 °F

(decomposes)
[1][2]

Water Solubility 11.4 g/L (at 25°C) [1]

pH 5.5 - 7.0 [1]

Chemical Stability
Stable under normal ambient

conditions
[2][3]

Operational Plan: Handling and Use
Adherence to a strict operational protocol is essential for the safe handling of 7-
Chlorotryptophan.

Step 1: Preparation and Engineering Controls
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Ensure a well-ventilated work area, such as a chemical fume hood, especially when handling

the powder.

Have an eyewash station and safety shower readily accessible.

Prepare all necessary equipment and materials before handling the compound to minimize

movement and potential for spills.

Step 2: Donning Personal Protective Equipment (PPE)

Follow the PPE selection workflow outlined in the diagram below to ensure appropriate

protection.

Step 3: Weighing and Dispensing

Handle 7-Chlorotryptophan as a solid powder.

Minimize the creation of dust when weighing and transferring the substance. Use a spatula

and weigh the compound on a tared weigh boat within a ventilated enclosure if possible.

Close the container tightly immediately after use.

Step 4: Post-Handling Procedures

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.

Clean the work area, including any potentially contaminated surfaces.

Remove and properly dispose of contaminated PPE.

Personal Protective Equipment (PPE) Selection
Workflow
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Assess the risk of exposure to 7-Chlorotryptophan

Will dust be generated?

Is there a risk of eye contact or splashes?

No Wear NIOSH-approved respirator

Yes

Is there a risk of skin contact?

No Wear chemical safety goggles or face shield

Yes

Wear nitrile gloves and a lab coat

Yes

Proceed with handling

No

Click to download full resolution via product page

Caption: PPE selection workflow for handling 7-Chlorotryptophan.
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Disposal Plan
Proper disposal of 7-Chlorotryptophan and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Step 1: Waste Segregation

Do not dispose of 7-Chlorotryptophan down the drain or in regular trash.

Collect waste 7-Chlorotryptophan and any materials contaminated with it (e.g., weigh

boats, pipette tips, gloves) in a designated, sealed, and clearly labeled hazardous waste

container.

Step 2: Storage of Waste

Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.

Step 3: Professional Disposal

Arrange for the disposal of the chemical waste through a licensed professional waste

disposal service.

Follow all local, state, and federal regulations for hazardous waste disposal.

Waste Disposal Decision Tree
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Is the 7-Chlorotryptophan or material contaminated with it?

Dispose in regular trash

No

Is it a sharp (e.g., contaminated needle)?

Yes

Place in a designated sharps container

Yes

Place in a sealed, labeled hazardous waste container

No

Arrange for professional waste disposal

Click to download full resolution via product page

Caption: Decision tree for the proper disposal of 7-Chlorotryptophan waste.

Emergency Procedures
In the event of an accidental exposure, follow these first aid measures immediately.
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Exposure Route First Aid Measures

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek immediate medical attention.[4]

Skin Contact

Remove contaminated clothing and wash the

affected area with plenty of soap and water. If

irritation persists, seek medical attention.[3][4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[3][4]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1][3]

Spill Response:

Evacuate the area if the spill is large.

Wear appropriate PPE, including respiratory protection, gloves, and eye protection.

Carefully sweep up the solid material, avoiding dust generation.

Place the spilled material into a sealed container for disposal.

Clean the spill area with soap and water.

Dispose of all contaminated materials as hazardous waste.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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